Cas no 1250074-10-2 (3-Amino-3-(oxan-4-yl)propanamide)

• Product Name: 3-Amino-3-(oxan-4-yl)propanamide
• CAS No: 1250074-10-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5231674
• PubChem ID: 62386652
• Update Time: 2026-03-07

3-Amino-3-(oxan-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(oxan-4-yl)propanamide
• 3-amino-3-(tetrahydro-2H-pyran-4-yl)propanamide
• 3-Amino-3-(oxan-4-yl)propanamide

• Inchi： 1S/C8H16N2O2/c9-7(5-8(10)11)6-1-3-12-4-2-6/h6-7H,1-5,9H2,(H2,10,11)
• InChI Key： KSAVFNYOYFWHBP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(CC(N)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• XLogP3: -1.2
• Topological Polar Surface Area: 78.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(oxan-4-yl)propanamide

Recent Advances in the Study of 3-Amino-3-(oxan-4-yl)propanamide (CAS: 1250074-10-2): A Comprehensive Research Brief

The compound 3-Amino-3-(oxan-4-yl)propanamide (CAS: 1250074-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The current research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 3-Amino-3-(oxan-4-yl)propanamide, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis process to achieve high yields and purity, which is critical for its subsequent biological evaluation. The compound's structural motif, featuring an oxan-4-yl group and a propanamide backbone, has been identified as a key pharmacophore in modulating specific biological targets.

In terms of biological activity, 3-Amino-3-(oxan-4-yl)propanamide has demonstrated notable efficacy in preclinical models. Studies have shown its ability to interact with enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its role as a modulator of neurotransmitter systems has been explored, indicating possible uses in neurological disorders. These findings are supported by robust in vitro and in vivo data, which underscore the compound's therapeutic promise.

Further investigations into the mechanistic aspects of 3-Amino-3-(oxan-4-yl)propanamide have revealed its selective binding to specific protein targets. Structural-activity relationship (SAR) studies have been conducted to elucidate the critical functional groups responsible for its biological effects. These insights are invaluable for the design of derivatives with enhanced potency and reduced off-target effects.

The pharmacokinetic and pharmacodynamic properties of 3-Amino-3-(oxan-4-yl)propanamide have also been a focus of recent research. Preliminary data indicate favorable absorption and distribution profiles, along with a manageable safety profile in animal models. These characteristics position the compound as a viable candidate for further development in drug discovery pipelines.

In conclusion, the latest research on 3-Amino-3-(oxan-4-yl)propanamide (CAS: 1250074-10-2) underscores its potential as a versatile therapeutic agent. Continued exploration of its biological mechanisms and optimization of its chemical properties will be essential for translating these findings into clinical applications. This brief serves as a timely update for researchers and industry professionals engaged in the development of novel bioactive molecules.